Cas no 91599-74-5 (Benidipine hydrochloride)

• Product Name: Benidipine hydrochloride
• CAS No: 91599-74-5
• MF: C₂₈H₃₂ClN₃O₆
• MW: 542.023186683655
• MDL: MFCD00906929
• CID: 61522
• PubChem ID: 329773285
• Update Time: 2024-10-26

Benidipine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benidipine hydrochloride
• Benidipine HCl
• rac Benidipine Hydrochloride
• 1-(BENZYLMETHYL)-3-PIPERIDINYL 1,4-DIHYDRO-2,6-DIMETHYL-4-(3-NITROPHENYL)-3,5-PYRIDINEDICARBOLATE
• 5-O-[(3R)-1-benzylpiperidin-3-yl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate,hydrochloride
• KW-3049
• (+-)-Benidipine hydrochloride
• 3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-,methyl (3R)-1-(phenylmethyl)-3-piperidinyl ester,monohydrochloride,(4R)-rel
• 5-O-methyl 3-O-[1-(phenylmethyl)-piperidin-3-yl] 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• KW 3049
• (4R)-rel-3,5-Pyridinedicarboxylic acid
• 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-
• 3-methyl 5-[(3R)-1-(phenylmethyl)-3-piperidinyl] ester
• hydrochloride (1:1)
• 3-[(3RS)-1-Benzylpiperidin-3-yl] 5-Methyl (4RS)-2,6-Dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate Hydrochloride
• KW‐3049
• (R,R)-(+/-)-2,6-Dimethyl-4-(3-nitrophenyl)-1,4-Dihydro-3,5-pyridine-dicarboxylic acid methyl-1-benzyl-3-piperidyl-ester hydrochloride
• Benidipine (hydrochloride)
• C28H31N3O6.HCl
• Benidipine (+-)-alpha-form hydrochloride
• (-)-alpha-Benidipine hydrochloride
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl 1-(phenylmethyl)-3-piperidinyl ester, monohydrochloride, (R*,R*)-(+-)-
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl (3R)-1-
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl (3R)-1-(phenylmethyl)-3-piperidinyl ester, monohydrochloride, (4R)-rel- (9CI)
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl 1-(phenylmethyl)-3-piperidinyl ester, monohydrochloride, (R*,R*)-(±)- (ZCI)
• (±)-Benidipine hydrochloride
• Coniel
• Coniel (TN)
• CHEMBL2359165
• MFCD00906929
• CCG-221233
• (R)-3-((R)-1-Benzylpiperidin-3-yl) 5-methyl 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• AS-14293
• 0A6746FWDL
• KW3049
• Benidipine hydrochloride [JAN]
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-, methyl (3R)-1-(phenylmethyl)-3-piperidinyl ester, monohydrochloride, (4R)-rel-
• HY-B1448
• Benidipine hydrochloride, >=98% (HPLC)
• Q27236529
• NCGC00185768-01
• BCPP000347
• SMR000469192
• BENIDIPINE HYDROCHLORIDE [MI]
• AKOS015895638
• C77131
• 3-((R)-1-benzylpiperidin-3-yl) 5-methyl (R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hydrochloride
• SCHEMBL349506
• CCG-100952
• DTXSID2049050
• GLXC-15422
• 5-O-[(3R)-1-benzylpiperidin-3-yl] 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate;hydrochloride
• PD003133
• CAS-91599-74-5
• Benidipine hydrochloride (JP17)
• Coniel R
• (3R)-1-Benzyl-3-piperidinyl methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydro-3,5-pyridinedicarboxylate hydrochloride (1:1)
• SW197582-2
• Benidipine (+-)-alpha-form HCl
• UNII-0A6746FWDL
• MLS001401418
• NC00202
• DTXCID3028976
• B5629
• s2017
• (4R)-rel-1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic acid 3-methyl 5-[(3R)-1-(phenylmethyl)-3-piperidinyl] ester hydrochloride
• Tox21_113598
• (+/-)-(r)-3-[(r)-1-benzyl-3-piperidyl] methyl 1,4-dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate hydrochloride
• BENIDIPINE HYDROCHLORIDE [WHO-DD]
• 91599-74-5 (HCl)
• 91599-74-5
• D02045
• BCP9000391
• BENIDIPINE HYDROCHLORIDE [MART.]
• CS-5152
• CHEMBL3190257
• 129262-07-3
• BCP0726000287

• MDL： MFCD00906929
• Inchi： 1S/C28H31N3O6.ClH/c1-18-24(27(32)36-3)26(21-11-7-12-22(15-21)31(34)35)25(19(2)29-18)28(33)37-23-13-8-14-30(17-23)16-20-9-5-4-6-10-20;/h4-7,9-12,15,23,26,29H,8,13-14,16-17H2,1-3H3;1H/t23-,26-;/m1./s1
• InChI Key： KILKDKRQBYMKQX-MIPPOABVSA-N
• SMILES： C(C1=C(C)NC(C)=C(C(=O)OC)[C@H]1C1C=CC=C([N+](=O)[O-])C=1)(=O)O[C@@H]1CCCN(CC2C=CC=CC=2)C1.Cl

Computed Properties

• Exact Mass: 505.22100
• Monoisotopic Mass: 541.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 933
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Melting Point: 200°C(lit.)
• Boiling Point: 645.9ºC at 760 mmHg
• Flash Point: 344.4ºC
• Solubility: DMSO: ≥20mg/mL
• PSA: 124.28000
• LogP: 3.74270
• pka: 7.34(at 25℃)
• λmax: 359(EtOH)(lit.)
• Merck: 1043

Benidipine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H351-H360
• Warning Statement： P201-P281-P301 + P310-P308 + P313
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• RTECS：DE1590000
• Hazardous Material Identification：
• Toxicity：LD50 orally in male mice: 218 mg/kg (Muto, 1988)
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines
• Pharmaceutical and Biochemical Products Medical Target Class
• Other Chemical Reagents